4-(N-butyl-N-methylsulfamoyl)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide

• IUPAC Name: 4-[butyl(methyl)sulfamoyl]-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide
• InChI: InChI=1S/C22H27N3O3S2/c1-3-4-14-25(2)30(27,28)17-12-10-16(11-13-17)21(26)24-22-19(15-23)18-8-6-5-7-9-20(18)29-22/h10-13H,3-9,14H2,1-2H3,(H,24,26)
• InChI Key: RZVXTDUOONYYOL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C#N
• Molecular Formula: C22H27N3O3S2
• Molecular Weight: 445.6 g/mol

Description

4-(N-butyl-N-methylsulfamoyl)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide is a useful research compound. Its molecular formula is C22H27N3O3S2 and its molecular weight is 445.6. The purity is usually 95%.
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Scientific Research Applications

Electrophilic Intramolecular Cyclization

Researchers explored the electrophilic intramolecular cyclization of functional derivatives of unsaturated compounds, leading to the formation of various cyclic structures. This method highlights the compound's utility in synthesizing heterocyclic frameworks, which are foundational elements in many pharmaceuticals and materials (Danilyuk et al., 2016).

Heterocyclic Synthesis

The compound's framework has been utilized in the synthesis of heterocyclic compounds, serving as a precursor for creating diverse structures. These synthetic routes are valuable for developing new drugs and materials with potential applications in various sectors (Mohareb et al., 2004).

Enzyme Inhibition

Studies on aromatic sulfonamide inhibitors of carbonic anhydrases have shown that derivatives of similar compounds exhibit nanomolar inhibitory activity against several carbonic anhydrase isoenzymes. This is crucial for developing therapeutic agents targeting conditions related to enzyme dysfunction (Supuran et al., 2013).

Polymer Synthesis

Research in polymer science has leveraged similar compounds for synthesizing polyimides with high thermal stability and solubility. These polymers have applications in electronics, coatings, and aerospace due to their exceptional properties (Imai et al., 1984).

Antimicrobial Activity

Compounds structurally related to the title compound have been synthesized and evaluated for their antimicrobial properties. These studies contribute to the search for new antibiotics and antimicrobial agents, addressing the growing concern over antibiotic resistance (Sarvaiya et al., 2019).